Cas no 1806405-25-3 (1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one
• CAS No: 1806405-25-3
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4974707
• Update Time: 2025-10-29

1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c10-5-7(13)4-6-2-1-3-8(12)9(6)11/h1-3H,4-5H2
• InChI Key： MOXGAZFKIVTTPP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(CBr)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one

1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one, also known by its CAS number 1806405-25-3, is a complex organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a bromine atom attached to a propionyl group and a substituted phenyl ring containing both bromine and chlorine substituents. The presence of these halogens imparts distinct chemical properties, making it an interesting subject for research and industrial applications.

The molecular structure of 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one consists of a central ketone group (propan-2-one), which is connected to a phenyl ring substituted with bromine and chlorine atoms. The bromine atoms are located at the 1 and 2 positions of the phenyl ring, while the chlorine atom is at the 3 position. This arrangement creates a highly electron-deficient aromatic system, which can participate in various nucleophilic aromatic substitution reactions. Recent studies have shown that such compounds can serve as valuable intermediates in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

One of the most notable aspects of 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one is its reactivity under different chemical conditions. For instance, the compound has been found to undergo nucleophilic aromatic substitution efficiently when treated with strong nucleophiles such as hydroxide ions or amine groups. This reactivity is attributed to the electron-withdrawing effects of the halogen substituents on the aromatic ring, which activate it towards nucleophilic attack. Recent research has explored the use of this compound in the synthesis of heterocyclic compounds, which are widely used in drug design due to their unique pharmacological properties.

In addition to its role as an intermediate in organic synthesis, 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one has also been studied for its potential applications in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. For example, recent studies have demonstrated that this compound can coordinate with transition metals such as copper and nickel, forming complexes with interesting magnetic and catalytic properties.

The synthesis of 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a substituted acetophenone derivative using a brominating agent such as N-bromosuccinimide (NBS). The reaction conditions are optimized to minimize side reactions and maximize the formation of the desired product.

The physical properties of 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one, including its melting point, boiling point, and solubility, have been extensively characterized using modern analytical techniques such as differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and high-performance liquid chromatography (HPLC). These studies provide valuable insights into the compound's stability and behavior under various environmental conditions.

In terms of environmental impact, recent studies have focused on understanding the fate and transport of 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one in natural systems. The compound's persistence in aquatic environments and its potential for bioaccumulation have been evaluated using laboratory-scale experiments and computational modeling techniques. These findings are crucial for assessing the environmental risks associated with the use and disposal of this compound.

The application of advanced computational methods has significantly enhanced our understanding of the electronic structure and reactivity patterns of 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one. Density functional theory (DFT) calculations have been employed to study the compound's frontier molecular orbitals, which are critical for predicting its reactivity in different chemical transformations. These computational studies complement experimental findings and provide a deeper insight into the mechanistic aspects of reactions involving this compound.

In conclusion, 1-Bromo-3-(2-bromo-3-chlorophenyl)propan-2-one, with its unique structural features and versatile reactivity, continues to be an area of active research across multiple disciplines within chemistry. Its potential applications span from organic synthesis to materials science, making it an important compound for both academic exploration and industrial development.